(Phenylsulfonyl)acetic acid

• IUPAC Name: 2-(benzenesulfonyl)acetic acid
• InChI: InChI=1S/C8H8O4S/c9-8(10)6-13(11,12)7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)
• InChI Key: YTEFAALYDTWTLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CC(=O)O
• Molecular Formula: C8H8O4S
• DSSTOX Substance ID: DTXSID10275641
• Molecular Weight: 200.21 g/mol
• CAS No.: 3959-23-7

Description

(Phenylsulfonyl)acetic acid is an organic compound characterized by a phenyl group attached to a sulfonyl group, which is further connected to an acetic acid moiety. This compound is of significant interest due to its versatile applications in organic synthesis and its role as an intermediate in various chemical reactions.

Scientific Research Applications

(Phenylsulfonyl)acetic acid has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: It is used in the study of enzyme inhibition and protein modification.

Medicine: Research explores its potential as an intermediate in the synthesis of therapeutic agents.

Industry: It is utilized in the production of dyes, pigments, and other industrial chemicals.

Safety and Hazards

(Phenylsulfonyl)acetic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation.

Mechanism of Action

Target of Action

(Phenylsulfonyl)acetic acid derivatives have been identified as potent agonists of the Free Fatty Acid Receptor 1 (FFA1) . FFA1, also known as GPR40, is a G-protein coupled receptor that plays a crucial role in the regulation of glucose homeostasis by enhancing glucose-stimulated insulin secretion .

Mode of Action

It is known that ffa1 agonists generally work by binding to the receptor and enhancing its activity, leading to an increase in insulin secretion . This helps to regulate blood glucose levels, making FFA1 agonists potentially useful in the treatment of type 2 diabetes .

Biochemical Pathways

The biochemical pathways affected by this compound are likely related to its action on FFA1 and the subsequent increase in insulin secretion . Insulin is a key hormone in the regulation of glucose metabolism, and its increased secretion can lead to a decrease in blood glucose levels.

Pharmacokinetics

One study found that a derivative of this compound showed a better balance in terms of physicochemical properties, cytotoxicity profiles, and pharmacokinetic properties compared to other compounds . This suggests that this compound and its derivatives may have favorable pharmacokinetic properties, but more research is needed to confirm this.

Result of Action

The primary result of this compound’s action is an increase in insulin secretion due to its agonistic effect on FFA1 . This can lead to a decrease in blood glucose levels, which is beneficial in the management of type 2 diabetes . .

Biochemical Analysis

Biochemical Properties

(Phenylsulfonyl)acetic acid plays a significant role in biochemical reactions, particularly as an intermediate in pharmaceutical synthesis . It interacts with various enzymes, proteins, and other biomolecules. For instance, it may act as a substrate or inhibitor in enzymatic reactions, influencing the activity of enzymes such as sulfonyltransferases. These interactions can affect the catalytic efficiency and specificity of the enzymes, thereby modulating biochemical pathways.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific conditions such as high temperatures or exposure to strong oxidizing agents . Long-term exposure to this compound can lead to cumulative effects on cellular function, including alterations in metabolic pathways and gene expression.

Preparation Methods

Synthetic Routes and Reaction Conditions: (Phenylsulfonyl)acetic acid can be synthesized through several methods. One common approach involves the reaction of benzenesulfonyl chloride with sodium acetate in the presence of a suitable solvent such as acetic acid. The reaction typically proceeds under reflux conditions, resulting in the formation of this compound .

Industrial Production Methods: Industrial production of this compound often involves the large-scale reaction of benzenesulfonyl chloride with acetic acid or its derivatives. The process is optimized for high yield and purity, utilizing advanced techniques such as continuous flow reactors and automated control systems to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions: (Phenylsulfonyl)acetic acid undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form sulfonic acids.

Reduction: Reduction reactions can convert it into sulfinic acids.

Substitution: It participates in nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines and alcohols are employed under basic or acidic conditions.

Major Products:

Oxidation: Sulfonic acids.

Reduction: Sulfinic acids.

Substitution: Various substituted derivatives depending on the nucleophile used.

Comparison with Similar Compounds

Phenylsulfonylacetophenone: Similar in structure but with a ketone group instead of an acetic acid moiety.

(Phenylsulfonyl)amino acetic acid: Contains an amino group in place of the hydrogen atom on the acetic acid moiety.

Uniqueness: (Phenylsulfonyl)acetic acid is unique due to its combination of a phenylsulfonyl group with an acetic acid moiety, providing distinct reactivity and versatility in synthetic applications. Its ability to undergo a wide range of chemical reactions makes it a valuable intermediate in organic synthesis .

Synthesis routes and methods

Procedure details

Customer Q & A

Q1: How do (phenylsulfonyl)acetic acid derivatives exert their therapeutic effect in the context of type 2 diabetes?

A1: this compound derivatives act as potent agonists of the free fatty acid receptor 1 (FFAR1), also known as GPR40. [] FFAR1 is a G protein-coupled receptor primarily expressed in pancreatic beta cells, and its activation by these compounds stimulates insulin secretion in a glucose-dependent manner. [] This glucose-dependent action is crucial for managing blood glucose levels and preventing hypoglycemia, a significant concern with some existing diabetes treatments.

Q2: Can you elaborate on the structure-activity relationship (SAR) studies conducted on this compound derivatives and their implications for drug development?

A2: Researchers have extensively explored the SAR of this compound derivatives to optimize their potency, selectivity, and safety profile. [] These studies have revealed key structural features crucial for FFAR1 agonistic activity. For example, the presence of a methyl(benzyloxyimino)phenyl substituent attached to the sulfonyl group was found to be essential for activity. [] Modifications to the phenyl ring, the sulfonyl group, and the acetic acid moiety can significantly impact the compound's binding affinity, efficacy, and pharmacokinetic properties. [] This knowledge is invaluable for designing and synthesizing novel derivatives with improved therapeutic potential for treating type 2 diabetes.